IACS-4759

MTH1 inhibition enzymatic assay nucleotide pool sanitization
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C10H17N3O2
Molecular Weight 211.26 g/mol
Cat. No. B15585293
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Technical Parameters


Basic Identity
Product NameIACS-4759
Molecular FormulaC10H17N3O2
Molecular Weight211.26 g/mol
Structural Identifiers
InChIInChI=1S/C10H17N3O2/c1-7-4-12-9(11)13-8(7)15-6-10(2,3)5-14/h4,14H,5-6H2,1-3H3,(H2,11,12,13)
InChIKeyKSDLEEOLOILXMG-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

IACS-4759: Potent Selective MTH1 Inhibitor


IACS-4759 (CAS 1884209-99-7) is an aminopyrimidine small molecule inhibitor of MutT homolog 1 (MTH1, also known as NUDT1), a nucleotide pool sanitizing enzyme [1]. Identified through structure-based optimization at the MD Anderson Cancer Center, IACS-4759 (designated as compound 5 in the discovery series) exhibits sub-nanomolar enzymatic inhibition of MTH1 with an IC50 of 0.6 nM [2]. The compound demonstrates favorable drug-like properties including high cell permeability and good metabolic stability in liver microsomes , positioning it as a well-characterized chemical probe for interrogating MTH1 biology in oncology research contexts [3].

Defined negative-control profile: lacks single-agent cytotoxicity typical of first-generation MTH1 inhibitors

Mechanistic probe to differentiate MTH1 enzymatic inhibition from off-target or scaffolding-mediated effects

Why Choose IACS-4759 Over Other MTH1 Inhibitors


Despite comparable biochemical potency against MTH1, IACS-4759 exhibits a fundamentally different functional profile from earlier-generation MTH1 inhibitors TH588 and TH287. While all three compounds achieve robust target engagement and reduce MTH1 8-oxodGTPase activity to a similar extent, IACS-4759 does not recapitulate the anti-tumor effects observed with first-in-class inhibitors [1]. This functional divergence is attributed to off-target activities of the earlier compounds rather than on-target MTH1 inhibition per se, as demonstrated by studies showing that only TH588 and TH287 reduce cancer cell viability despite equipotent MTH1 inhibition across all five evaluated MTH1 inhibitors including IACS-4759 [2]. Consequently, substituting IACS-4759 with another MTH1 inhibitor without understanding this differential pharmacology would confound experimental interpretation regarding MTH1 target dependency. This evidence underscores the compound's distinct utility: IACS-4759 serves as an MTH1-selective chemical probe that minimizes confounding off-target pharmacology, whereas earlier inhibitors may be more appropriately classified as cytotoxic agents with MTH1-inhibitory activity [3].

Cytotoxic inhibitor mismatch

First-generation MTH1 inhibitors induce cell death that masks MTH1-specific signaling; IACS-4759 serves as a matched negative control and is not interchangeable.

Phenotypic recapitulation gap

First-in-class tool compounds recapitulate shRNA-mediated MTH1 knockdown phenotypes, while IACS-4759 does not; substitution would confound MTH1-dependent pathway dissection.

Dual-target confounding

Dual-mechanism inhibitors produce combination cytotoxicity not observed with IACS-4759 plus a specific inhibitor; using a dual agent alone cannot isolate MTH1's mechanistic contribution.

IACS-4759 Comparative Evidence


Lack of Single-Agent Cytotoxicity vs TH287

IACS-4759 inhibits MTH1 enzymatic activity with an IC50 of 0.6 nM in biochemical assays, representing a sub-nanomolar potency threshold. In the original discovery optimization series (compounds 1-5), IACS-4759 demonstrated the highest MTH1 inhibitory potency among aminopyrimidine derivatives evaluated [1]. While comparative IC50 values for TH588 and TH287 against isolated MTH1 enzyme are not uniformly reported across sources with identical assay conditions, IACS-4759 achieves equipotent MTH1 target engagement relative to first-in-class inhibitors in cellular thermal shift assays [2]. This sub-nanomolar potency ensures robust target coverage at low compound concentrations, reducing the likelihood of concentration-dependent off-target effects .

Single-Agent Cytotoxicity
Head-to-head
0% inhibition vs. vehicle; no response up to 10 µM (8-day A549)
Supports negative-control assay context
A549 model; 8-day CellTiter-Glo readout
MTH1 inhibition enzymatic assay nucleotide pool sanitization

No Cytotoxicity Across NSCLC Lines vs TH588

In a commercial kinase selectivity panel comprising 97 diverse kinases, IACS-4759 demonstrated no detectable off-target kinase activity (<50% inhibition at 1 μM) across all kinases tested . This clean selectivity profile distinguishes IACS-4759 from first-in-class MTH1 inhibitors TH588 and TH287, which exhibit significant off-target kinase inhibition including reported effects on tubulin polymerization and other cellular processes unrelated to MTH1 [1]. The absence of kinase panel hits confirms that IACS-4759 is a highly selective MTH1 chemical probe suitable for target validation studies where confounding kinase-mediated effects must be excluded [2].

Cytotoxicity Profile
Cross-study comparable
IC50 >30 µM vs. 1.3–5.8 µM (>5- to >23-fold difference)
Confirms lack of single-agent effect across NSCLC models
Panel-dependent; model-specific review
kinase selectivity off-target profiling chemical probe quality

No Anti-Tumor Effect Despite Target Inhibition

Direct head-to-head comparison in non-small cell lung cancer (NSCLC) cell lines demonstrates a critical functional distinction: whereas TH588 and TH287 reduce cell viability in multiple NSCLC lines (A549, H23, H358) with IC50 values ranging from 0.7 to 4.8 μM, IACS-4759 exhibits negligible direct anti-proliferative effects at concentrations up to 10 μM [1]. This differential activity occurs despite all three compounds achieving comparable inhibition of MTH1 8-oxodGTPase activity in cellular assays [2]. The lack of direct cytotoxicity with IACS-4759 confirms that MTH1 inhibition alone is insufficient to drive cancer cell killing, and that the anti-proliferative effects of TH588/TH287 arise from off-target activities rather than on-target MTH1 suppression [3].

Phenotypic Recapitulation
Class-level inference
Does not recapitulate shMTH1 effects; first-in-class inhibitors do
Differentiates enzymatic inhibition from phenotypic outcomes
Qualitative difference; requires target-engagement confirmation
NSCLC cell viability MTH1 target validation chemical probe characterization

No Cytotoxicity in OGG1 Co-Treatment

IACS-4759 exhibits excellent cell permeability and good metabolic stability in liver microsomes, as documented in the original discovery publication and multiple independent technical datasheets [1]. The compound robustly inhibits MTH1 activity in cellular assays, confirming that its permeability translates to intracellular target engagement . While quantitative permeability coefficients (e.g., Papp values) are not publicly available from the primary literature for direct numerical comparison, the designation 'excellent cell permeability' distinguishes IACS-4759 within the aminopyrimidine optimization series from earlier analogs with suboptimal cellular penetration . The combination of high permeability and microsomal stability supports the compound's utility in cell-based assays and its reported suitability for oral administration in preclinical models [2].

Combination Cytotoxicity
Head-to-head
No enhanced cytotoxicity with OGG1 inhibitor; dual inhibitor shows enhanced toxicity at 10 µM
Essential control for combination studies; MTH1 inhibition insufficient for OGG1 synergy
Antagonistic effect; model-dependent
ADME cell permeability metabolic stability drug-like properties

IACS-4759 Research Applications


Negative Control for MTH1-Dependent Cytotoxicity

IACS-4759 is the preferred chemical probe for experiments aimed at isolating MTH1-dependent biology from confounding off-target pharmacology. Unlike TH588 and TH287, which kill cancer cells via MTH1-independent mechanisms, IACS-4759 lacks direct anti-proliferative activity in NSCLC cells despite achieving equivalent MTH1 target engagement [1]. This functional differentiation makes IACS-4759 essential for studies addressing whether MTH1 inhibition alone modulates specific phenotypes (e.g., DNA damage response, nucleotide pool homeostasis, or oxidative stress signaling) without the confounding variable of direct cytotoxicity [2]. Researchers investigating the controversial role of MTH1 as a cancer therapeutic target should employ IACS-4759 to avoid the misinterpretations that have complicated the field following the initial reports of TH588-mediated cancer cell killing [3].

MTH1 Scaffolding & Non-Enzymatic Functions

IACS-4759's clean kinase selectivity profile (0/97 off-target kinases inhibited at 1 μM) makes it uniquely suited for combination drug screens designed to identify synthetic lethal interactions with MTH1 inhibition [1]. In contrast, the promiscuous off-target activities of TH588 and TH287 would confound interpretation of combination effects, as observed synergies could arise from interactions with unknown off-targets rather than MTH1 suppression. IACS-4759 enables rigorous identification of pathways and agents that cooperate with genuine MTH1 inhibition, including investigations of OGG1/MTH1 dual inhibition strategies or combinations with DNA-damaging chemotherapeutics [2]. The compound's excellent cell permeability ensures reliable intracellular target engagement under combination screening conditions [3].

BER Antagonism Mechanistic Studies

IACS-4759 serves as an optimal tool for dissecting the biochemical role of MTH1 in nucleotide pool sanitization without confounding cellular toxicity. The compound achieves sub-nanomolar enzymatic inhibition (IC50 = 0.6 nM) and reduces MTH1 8-oxodGTPase activity in cells to an extent comparable to first-generation inhibitors [1]. However, unlike TH588/TH287, IACS-4759 does not independently kill cancer cells, allowing researchers to measure the direct consequences of MTH1 inhibition on oxidized nucleotide accumulation, DNA incorporation of 8-oxo-dG, and downstream signaling pathways in viable cells over extended time courses [2]. This application is particularly relevant for studies employing genetically engineered models or isogenic MTH1 knockout cell lines, where IACS-4759 provides the corresponding small-molecule validation tool with minimal off-target noise [3].

In Vivo Pharmacology Studies Investigating MTH1 Target Engagement

The favorable drug-like properties of IACS-4759—including excellent cell permeability, good microsomal stability, and kinase selectivity suitable for oral administration—support its use in preclinical in vivo target engagement studies [1]. Researchers evaluating pharmacodynamic biomarkers of MTH1 inhibition (e.g., 8-oxo-dG levels, oxidative DNA damage markers) should select IACS-4759 over TH588/TH287 to ensure that observed in vivo effects reflect MTH1 target modulation rather than off-target-driven toxicities that could confound biomarker interpretation [2]. While IACS-4759 monotherapy does not produce tumor regression in xenograft models (consistent with its lack of direct cytotoxicity), it provides a clean chemical tool for establishing the relationship between MTH1 inhibition and specific in vivo pharmacodynamic responses, a critical step in rational target validation [3].

Application
Selection Property
Validation Focus
MTH1-dependent cytotoxicity negative control
Absence of single-agent cytotoxicity
Cytotoxicity assay benchmarking
MTH1 scaffolding and non-enzymatic function studies
Does not recapitulate MTH1 knockdown phenotypes
Differentiating catalytic vs. scaffolding roles
BER pathway antagonism mechanistic studies
Lack of synergy with OGG1 inhibition
Mechanism of action differentiation for dual inhibitors
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